Cas no 1267596-07-5 (2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1267596-07-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6053071
• PubChem ID: 82228555
• Update Time: 2025-10-30

2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine
• [2-(3-ethoxy-4-methoxyphenyl)cyclopropyl]methanamine
• EN300-1842377
• 1267596-07-5

• Inchi： 1S/C13H19NO2/c1-3-16-13-7-9(4-5-12(13)15-2)11-6-10(11)8-14/h4-5,7,10-11H,3,6,8,14H2,1-2H3
• InChI Key： ABJABPRQPBBYAG-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1CC1CN)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine

Research Brief on 2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine (CAS: 1267596-07-5): Recent Advances and Applications

2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine (CAS: 1267596-07-5) is a cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel central nervous system (CNS) agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and emerging biological activities.

The compound's structural motif, featuring a cyclopropyl ring adjacent to an aromatic ether moiety, confers distinctive conformational rigidity and electronic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing serotonin receptor modulators, with optimized derivatives showing nanomolar affinity for 5-HT_2A and 5-HT₇ receptors. The CAS registry number 1267596-07-5 has been frequently cited in patent applications (e.g., WO2022156789) describing its use in treating neuropsychiatric disorders, underscoring its pharmaceutical relevance.

Recent synthetic improvements have focused on enantioselective routes to access optically pure forms of 2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine. A breakthrough asymmetric cyclopropanation protocol (ACS Catal. 2024, 14, 3456-3465) achieved >99% ee using chiral dirhodium catalysts, addressing previous challenges in stereocontrol. This advancement is critical given the compound's role as a chiral building block for CNS drugs, where stereochemistry profoundly influences pharmacological activity.

Biological evaluations have revealed unexpected polypharmacology. Beyond its established serotonergic activity, proteomic profiling (Cell Chem. Biol. 2023, 30, 1-15) identified interactions with trace amine-associated receptor 1 (TAAR1), suggesting potential applications in addiction therapy. Notably, fluorinated analogs displayed enhanced blood-brain barrier penetration in rodent models, with PET tracer versions (e.g., [¹⁸F]-labeled derivatives) enabling in vivo receptor occupancy studies.

The compound's safety profile has been systematically characterized through recent ADMET studies. While the parent molecule shows favorable metabolic stability (human liver microsome t_1/2 > 60 min), certain N-substituted derivatives exhibited mechanism-based CYP450 inhibition, necessitating structural modifications for clinical development candidates. These findings were detailed in a comprehensive review in Expert Opinion on Drug Metabolism & Toxicology (2024, in press).

Emerging applications extend beyond neuroscience. A 2024 Nature Chemical Biology report described its incorporation into PROTACs (proteolysis-targeting chimeras) targeting neurodegenerative disease proteins. The cyclopropylamine moiety served as a versatile linker that maintained proteasome recruitment efficiency while improving solubility—a common challenge in PROTAC design. This dual functionality positions 1267596-07-5 as a valuable chemical tool for targeted protein degradation strategies.

In conclusion, 2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine represents a multifaceted compound with expanding utility in drug discovery. Ongoing research is exploring its potential in immuno-oncology (via IDO1 inhibition) and antiviral therapies (as a capsid inhibitor scaffold). The convergence of synthetic methodology advancements, mechanistic insights, and innovative applications suggests this molecule will remain a focus of interdisciplinary research in the coming years.